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Compound of Interest

Compound Name: 4-Iodo-6-methylpyrimidine

CAS No.: 1378865-35-0

Cat. No.: B1382970

Get Quote

Executive Summary
Chemical Class: Halogenated Heterocycle (Organoiodide).

Primary Hazard: Skin/Eye Irritant; Potential Respiratory Sensitizer; Emission of toxic Iodide

vapors (HI/I₂) upon thermal decomposition.

Disposal Method:High-Temperature Incineration with flue gas scrubbing.

Prohibited: Do NOT dispose of down the drain. Do NOT mix with strong oxidizers or acids.[1]

Chemical Profile & Hazard Identification
Before disposal, verify the material against this profile to ensure compatibility with waste

streams.
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Property Specification Operational Implication

Chemical Name 4-Iodo-6-methylpyrimidine Target compound.[2]

CAS Number 16155-63-6
Verify label matches this

registry number.

Physical State Solid (Crystalline Powder)

Requires solid waste

containers; avoid dust

generation.

Molecular Formula C₅H₅IN₂

High Iodine content requires

scrubber-equipped

incineration.

Reactivity Sensitive to Light/Heat
Store in amber glass; keep

cool until disposal.

Incompatibilities Strong Oxidizers, Strong Acids
Risk of Explosion/Toxic Gas:

Do not mix in waste drums.

Pre-Disposal: Segregation & Handling (Self-Validating
Protocol)
This protocol is "self-validating" because it forces a physical check of the waste stream's state

before it leaves your control.

Step 1: Purity Check

Is the material pure solid?

Proceed to Stream A.

Is the material dissolved in solvent?

Proceed to Stream B.

Step 2: Compatibility Test (Small Scale)

Why? To prevent drum over-pressurization.
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Take a small aliquot (10-50 mg) of the waste.

Mix with the intended waste stream solvent (e.g., non-halogenated organic waste) in a fume

hood.

Observation: If bubbling, heat generation, or color change (iodine release) occurs, DO NOT

BULK. Package as a separate "Lab Pack."

Step 3: Packaging

Container: High-density polyethylene (HDPE) or Amber Glass.

Labeling: Must read "Hazardous Waste - Halogenated Organic Solid".

Specific Warning: Add secondary label: "Contains Iodine - Potential Acid Gas Source."

Disposal Workflow (Decision Logic)
The following diagram illustrates the decision matrix for disposing of 4-Iodo-6-
methylpyrimidine.
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Figure 1: Decision tree for the safe segregation and disposal of halogenated pyrimidine waste.
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Destruction Methodology
Why Incineration? Chemical treatment (e.g., hydrolysis) is often ineffective for the pyrimidine

ring, which is highly stable. Furthermore, chemical oxidation can liberate elemental Iodine (

), a toxic corrosive vapor.

Required Method: Rotary Kiln Incineration

Temperature: Primary chamber

; Secondary chamber

.

Residence Time:

seconds in secondary chamber.

Scrubbing: The facility must utilize a Wet Scrubber (Caustic Soda/NaOH).

Mechanism:[2] The combustion generates Hydrogen Iodide (HI) and

. The caustic scrubber neutralizes these acid gases into harmless salts (NaI).

Emergency Spill Procedures
Immediate Action Plan:

Evacuate: Clear the immediate area of non-essential personnel.

PPE: Wear Nitrile gloves (double gloved), safety goggles, and a lab coat. If dust is present,

use an N95 or P100 particulate respirator.

Containment:

Solid Spill: Do not dry sweep (creates dust). Cover with a damp paper towel or use a

HEPA vacuum dedicated to hazardous waste.
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Liquid Spill: Absorb with vermiculite or sand. Do NOT use sawdust (combustible reaction

risk with iodine compounds).

Decontamination: Clean the surface with a dilute solution of Sodium Thiosulfate (5-10%)

followed by soapy water.

Why? Thiosulfate reduces any liberated Iodine (

, brown) to colorless Iodide (

), reducing volatility and toxicity.

Regulatory Compliance (USA Focus)
RCRA Classification:

This specific compound is not listed on the EPA "P" or "U" lists.

However, it must be characterized. If dissolved in a flammable solvent, it carries the D001

(Ignitable) code.

If the waste contains significant halogenated solvents (like DCM), it may carry F-listed

codes (e.g., F002).

DOT Shipping Name (Generic):

Proper Shipping Name: Waste Organohalogen compound, solid, n.o.s. (4-Iodo-6-
methylpyrimidine).

Hazard Class: 9 (Miscellaneous) or 6.1 (Toxic) depending on toxicity data (Assume 6.1 for

high caution).

Packing Group: III.

References
PubChem.4-Iodo-6-methylpyrimidine Compound Summary. National Library of Medicine.

Available at: [Link]
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US EPA.Hazardous Waste Incineration Guidance (Combustion of Halogenated Organics).

Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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